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Compound of Interest

Compound Name: Sodium phenol

Cat. No.: B8718760 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling sodium phenoxide.

Adherence to these procedural steps is critical for ensuring personal safety and proper

disposal.

Sodium phenoxide is a corrosive solid that can cause severe skin burns and eye damage.[1][2]

Its dust can be harmful if inhaled, causing irritation to the respiratory tract.[2][3] Therefore, strict

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards of sodium

phenoxide. Engineering controls, such as fume hoods and proper ventilation, must be in place

and functioning correctly.[1][4] The following table summarizes the required PPE.
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Body Part Required PPE Specifications & Standards

Eyes/Face
Tight-sealing safety goggles

and a face shield.

Goggles should comply with

OSHA's regulations in 29 CFR

1910.133 or European

Standard EN166. A face shield

offers additional protection and

should always be used with

goggles.[1][4][5]

Skin/Body

Chemical-resistant apron or

coveralls. Long-sleeved

clothing.

Protective clothing should be

worn to prevent skin exposure.

[4][5] An acid-resistant apron

provides an additional layer of

safety.[6]

Hands
Neoprene or nitrile rubber

gloves.

Gloves must comply with EN

374 standards. Always check

for signs of degradation before

use.[4][7][8]

Respiratory
NIOSH/MSHA approved

respirator.

Required when engineering

controls are insufficient, if

exposure limits are exceeded,

or if irritation is experienced.[1]

[5] For small-scale lab use, a

particle-filtering half mask

(EN149:2001) may be

sufficient. For larger-scale use,

a respirator with a particulates

filter conforming to EN 143 is

recommended.[9]

Operational Plan: Handling and Storage Protocol
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for sodium

phenoxide.[9]
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Ensure Proper Ventilation: All work with sodium phenoxide, especially handling the solid that

can create dust, should be conducted in a chemical fume hood.[2][10]

Prepare Work Area: Ensure the work area is clean and uncluttered. Locate the nearest

emergency eyewash station and safety shower and confirm they are operational.[1][7]

Don PPE: Put on all required PPE as specified in the table above.

Handling:

Avoid Dust Formation: Handle sodium phenoxide carefully to avoid generating dust.[1]

Mixing: If mixing with water, always add the sodium phenoxide solid slowly to the water while

stirring continuously; never add water to the solid.[2] This process can generate heat, and

cooling may be necessary.[2]

Transport: When moving the chemical, use a protective bottle carrier.[10]

General Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly after handling the chemical.[3]

Storage:

Store sodium phenoxide in a tightly closed, properly labeled container.[1]

Keep the container in a dry, cool, and well-ventilated place.[1][4]

Store in a designated corrosives area, segregated from incompatible materials such as

strong acids and oxidizing agents.[1][5]

Never store corrosive chemicals above eye level.[10]

Emergency Protocols: Exposure and Spills
Immediate medical attention is required for any exposure.[1]
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Exposure Route First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][9]

Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[1] Wash the affected area with soap

and plenty of water for at least 15 minutes.[10]

Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air.[9] If breathing is

difficult or has stopped, provide artificial

respiration.[4] Seek immediate medical

attention.[9]

Ingestion

Do NOT induce vomiting.[1][9] Rinse the mouth

with water and then drink plenty of water.[1]

Never give anything by mouth to an

unconscious person.[9] Seek immediate medical

attention.[1]

Spill Response Plan:

Evacuate: Evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Before cleaning, don the appropriate PPE, including respiratory protection.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[1]

Cleanup: For solid spills, cover with a plastic sheet to minimize spreading.[1] Carefully

sweep or shovel the material into a suitable container for disposal.[3][5] Avoid creating dust.

[1]

Decontamination: Clean the contaminated surface thoroughly and flush the area with water.

[1]
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Disposal: Dispose of the waste in a labeled, sealed container according to institutional and

local regulations.

Disposal Plan
All sodium phenoxide waste, including empty containers and contaminated materials, must be

treated as hazardous waste.

Waste Collection: Collect waste in a properly labeled, sealed container.

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[5]

Procedural Workflow for Handling Sodium
Phenoxide
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Caption: Workflow for safe handling of Sodium Phenoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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